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Compound of Interest

Compound Name: CM-579

Disclaimer: This document provides general guidance based on available information for the
research chemical CM-579. A specific Safety Data Sheet (SDS) for CM-579 was not found in
public search results. It is imperative to obtain the SDS from the manufacturer or supplier
before handling this compound. The information below is intended to supplement, not replace,
a comprehensive SDS.

Immediate Safety and Hazard Information

CM-579 is a first-in-class reversible, dual inhibitor of G9a and DNMT, intended for research use
only.[1][2] Due to its potent biological activity, it should be handled with caution. The full
toxicological properties of CM-579 have not been extensively documented. Therefore, it is
crucial to treat this compound as potentially hazardous.

Key Operational Precautions:

e Engineering Controls: Handle CM-579 in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

o Personal Protective Equipment (PPE): A comprehensive set of PPE should be worn at all
times when handling CM-579.

e Avoid Contamination: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale.

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

CM-579.
Body Part Recommended PPE Specifications & Rationale
Double-gloving is
o ] recommended. Check for any
Nitrile or other chemically ) )
Hands ) signs of degradation or
resistant gloves. _ _
perforation before and during
use.
E Safety glasses with side To protect against splashes or
es
Y shields or safety goggles. airborne particles.
Bod A fully buttoned laboratory To prevent contamination of
ody

coat.

personal clothing.

Respiratory

Use in a chemical fume hood
is the primary
recommendation. If handling
outside of a fume hood is
unavoidable, a properly fitted

respirator may be necessary.

Consult with your institution's
environmental health and
safety (EHS) department for
respirator selection and fit-

testing.

Step-by-Step Handling and Disposal Plan

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, and well-ventilated area, away from incompatible materials.

» Follow the supplier's recommendations for storage temperature. Stock solutions should be

stored at -20°C for up to one month or -80°C for up to six months to maintain stability.[1][2]

Preparation of Solutions:

» All weighing and solution preparation should be conducted within a chemical fume hood.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b606744?utm_src=pdf-body
https://www.glpbio.com/cm-579.html
https://www.glpbio.com/kr/cm-579-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Use appropriate solvents as indicated by the supplier. CM-579 is soluble in DMSO.[2]
» To enhance solubility, the tube can be warmed to 37°C and sonicated.[1][2]
Disposal:

» All waste materials contaminated with CM-579, including empty containers, used PPE, and
solutions, should be considered hazardous waste.

o Dispose of chemical waste in accordance with local, state, and federal regulations.

e Do not dispose of CM-579 down the drain or in regular trash.

Emergency Procedures

Emergency Situation Immediate Action

Immediately wash the affected area with
Skin Contact copious amounts of soap and water. Remove

contaminated clothing. Seek medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ) )

difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion ] ] ] ]
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.qg.,

Spil vermiculite, sand) and place it in a sealed

pi

container for hazardous waste disposal.
Ventilate the area and wash the spill site after

material pickup is complete.

Experimental Workflow Visualization
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The following diagram illustrates the general workflow for safely handling CM-579 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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